Cas no 7339-99-3 (Benzamide, N-hydroxy-N-(phenylmethyl)-)

• Product Name: Benzamide, N-hydroxy-N-(phenylmethyl)-
• CAS No: 7339-99-3
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• CID: 542533
• PubChem ID: 825335
• Update Time: 2025-04-19

Benzamide, N-hydroxy-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-hydroxy-N-(phenylmethyl)-
• N-benzyl-N-hydroxybenzamide
• Benzamide,N-hydroxy-N-(phenylmethyl)
• N-Benzoyl-N-benzyl-hydroxylamin
• N-benzyl-benzohydroxamic acid
• N-Benzyl-benzohydroxamsaeure
• N-Benzyl-N-hydroxy-benzamid
• N-benzyl-N-hydroxy-benzamide
• 7339-99-3
• N-benzylbenzohydroxamic acid
• SCHEMBL7646415
• DTXSID40356513
• Oprea1_660985

• Inchi： 1S/C14H13NO2/c16-14(13-9-5-2-6-10-13)15(17)11-12-7-3-1-4-8-12/h1-10,17H,11H2
• InChI Key： FFUKSOXPRSIBGT-UHFFFAOYSA-N
• SMILES： ON(C(C1C=CC=CC=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 227.09500
• Monoisotopic Mass: 227.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.54000
• LogP: 2.71820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives